Cas no 104202-16-6 (3-(4-nitrophenyl)imidazo[1,5-a]pyridine)

• Product Name: 3-(4-nitrophenyl)imidazo[1,5-a]pyridine
• CAS No: 104202-16-6
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 3148094
• PubChem ID: 731617
• Update Time: 2025-05-24

3-(4-nitrophenyl)imidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)imidazo[1,5-a]pyridine
• CCG-241381
• 104202-16-6
• Oprea1_816177
• Z56175913
• AKOS000808438
• EN300-36579

• Inchi： 1S/C13H9N3O2/c17-16(18)11-6-4-10(5-7-11)13-14-9-12-3-1-2-8-15(12)13/h1-9H
• InChI Key： BYQQHGNPRCWMHR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=NC=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 239.069476538Da
• Monoisotopic Mass: 239.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(4-nitrophenyl)imidazo[1,5-a]pyridine

3-(4-Nitrophenyl)Imidazo[1,5-a]Pyridine: A Comprehensive Overview

3-(4-Nitrophenyl)Imidazo[1,5-a]Pyridine (CAS No. 104202-16-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazo[1,5-a]pyridine family, which is known for its unique electronic properties and potential applications in drug design and advanced materials. The 4-nitrophenyl substituent attached to the imidazo[1,5-a]pyridine core introduces additional functionality, making this compound a versatile building block for further chemical modifications.

The synthesis of 3-(4-nitrophenyl)imidazo[1,5-a]pyridine involves a multi-step process that typically includes the formation of the imidazo[1,5-a]pyridine skeleton followed by substitution reactions to introduce the nitrophenyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the growing interest in optimizing synthetic pathways for heterocyclic compounds like 3-(4-nitrophenyl)imidazo[1,5-a]pyridine.

One of the most promising applications of 3-(4-nitrophenyl)imidazo[1,5-a]pyridine lies in its potential as a pharmacophore in drug discovery. The compound's ability to act as a ligand for various biological targets has been extensively studied. Recent studies have highlighted its interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Additionally, the nitrophenyl group imparts electron-withdrawing properties, enhancing the compound's ability to modulate receptor activity. This makes 3-(4-nitrophenyl)imidazo[1,5-a]pyridine a valuable tool in the development of novel drugs targeting conditions such as inflammation, neurodegenerative diseases, and cancer.

In the realm of materials science, 3-(4-nitrophenyl)imidazo[1,5-a]pyridine has been explored for its role in constructing advanced functional materials. Its aromaticity and conjugated system make it an ideal candidate for applications in organic electronics. Researchers have investigated its use as a building block for π-conjugated polymers and low-dimensional materials with tailored electronic properties. For example, recent work has demonstrated its incorporation into graphene-like frameworks that exhibit enhanced electrical conductivity and mechanical stability.

The structural versatility of 3-(4-nitrophenyl)imidazo[1,5-a]pyridine also extends to its use in supramolecular chemistry. The compound's ability to form hydrogen bonds and π-π interactions enables it to self-assemble into complex architectures with potential applications in drug delivery systems and sensors. Recent studies have focused on exploiting these supramolecular interactions to create stimuli-responsive materials that can respond to external factors such as light or pH changes.

From a computational perspective, 3-(4-nitrophenyl)imidazo[1,5-a]pyridine has been subjected to extensive quantum mechanical modeling to understand its electronic structure and reactivity. These studies have provided insights into its frontier molecular orbitals and excited-state dynamics, which are crucial for predicting its behavior in various chemical environments. Such computational approaches have complemented experimental work by guiding the design of new derivatives with improved properties.

In conclusion, 3-(4-nitrophenyl)imidazo[1,5-a]pyridine (CAS No. 104202-16-6) stands as a testament to the rich diversity of heterocyclic compounds and their wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key molecule for future research and innovation.